Cas no 16947-91-4 ((S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid)
16947-91-4 structure
Product Name:(S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid
CAS No:16947-91-4
MF:C11H21NO4S
MW:263.353742361069
CID:1006786
PubChem ID:46737352
Update Time:2025-04-20
(S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid
- BOC-2-AMINO-4-(ETHYL(THIO))BUTYRIC ACID
- Boc-2-amino-4-(ethylthio)butyric acid
- boc-l-ethionine
- BOC-ETH-OH
- N-ALPHA-T-BUTOXYCARBONYL-L-ETHIONINE
- 16947-91-4
- (2S)-4-ethylsulfanyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- N-(tert-Butoxycarbonyl)-S-ethyl-L-homocysteine
- DTXSID10673981
- (2S)-2-[(tert-butoxycarbonyl)amino]-4-(ethylsulfanyl)butanoic acid
- (S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoicacid
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-(ethylsulfanyl)butanoic acid
-
- MDL: MFCD01861305
- Inchi: 1S/C11H21NO4S/c1-5-17-7-6-8(9(13)14)12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
- InChI Key: JZBKYJZIWJSOPA-QMMMGPOBSA-N
- SMILES: S(CC)CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 263.11912932g/mol
- Monoisotopic Mass: 263.11912932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 101Ų
(S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid Security Information
- HazardClass:IRRITANT
(S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127710-1g |
N-(tert-butoxycarbonyl)-S-ethyl-L-homocysteine |
16947-91-4 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM127710-5g |
N-(tert-butoxycarbonyl)-S-ethyl-L-homocysteine |
16947-91-4 | 95% | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM127710-1g |
N-(tert-butoxycarbonyl)-S-ethyl-L-homocysteine |
16947-91-4 | 95% | 1g |
$288 | 2021-06-09 | |
| Chemenu | CM127710-5g |
N-(tert-butoxycarbonyl)-S-ethyl-L-homocysteine |
16947-91-4 | 95% | 5g |
$1039 | 2021-06-09 |
(S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
16947-91-4 ((S)-2-((tert-Butoxycarbonyl)amino)-4-(ethylthio)butanoic acid) Related Products
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